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Compound of Interest

Compound Name: Thiamine-d3 Hydrochloride

Cat. No.: B1150975 Get Quote

Executive Summary
Thiamine-d3 hydrochloride (Vitamin B1-d3 HCl) is a stable isotope-labeled analog of

thiamine, specifically deuterated at the C2-methyl group of the pyrimidine ring.[1][2] It serves as

the "gold standard" Internal Standard (IS) for the quantitative analysis of thiamine in complex

biological matrices (whole blood, plasma, urine) using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Unlike pharmaceutical trade names intended for clinical use, "trade names" in this context refer

to compendial designations and catalog identifiers used by chemical reagent suppliers. This

guide dissects the chemical identity, commercial landscape, and critical application protocols

for Thiamine-d3 hydrochloride in drug development and clinical diagnostics.

Chemical Identity & Nomenclature
To ensure reproducibility in analytical workflows, precise chemical identification is required.

Thiamine-d3 hydrochloride is distinct from its unlabeled parent due to the incorporation of

three deuterium atoms (

H) on the pyrimidine methyl group.
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Property Specification

Chemical Name Thiamine-d3 chloride hydrochloride

IUPAC Name

3-[(4-amino-2-methyl-ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

-pyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-

methyl-1,3-thiazol-3-ium chloride hydrochloride

CAS Number (Labeled) 2241872-28-4 (Specific) / NA (Generic)

CAS Number (Unlabeled) 67-03-8 (Parent reference)

Molecular Formula

Molecular Weight 340.29 g/mol (vs. 337.27 g/mol for unlabeled)

Isotopic Purity
Typically

atom D

Solubility
Highly soluble in water; slightly soluble in

alcohol; insoluble in ether.[2][3]

Structural Analysis (DOT Visualization)
The following diagram illustrates the structural connectivity and the specific site of deuteration

(Methyl-d3 on the Pyrimidine ring). This positioning is critical because the methyl protons on

the pyrimidine ring are non-exchangeable in aqueous solution, ensuring the isotopic label

remains stable during extraction and chromatography.
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Caption: Structural connectivity of Thiamine-d3 HCl. The stable deuterium label (Red) is

located on the pyrimidine ring, distinct from the thiazole moiety.

Synonyms & Commercial Designations
In the research reagent market, Thiamine-d3 hydrochloride is listed under various technical

synonyms. It is not sold under pharmaceutical brand names (e.g., Benerva) because it is a

non-clinical research tool.

Technical Synonyms
Vitamin B1-d3 Hydrochloride[1][2][4][5]

Aneurine-d3 Hydrochloride (Older nomenclature, common in European pharmacopoeias)

Thiamine Chloride-d3 Hydrochloride[5]

3-[(4-Amino-2-methyl-d3-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium

chloride hydrochloride[1][2]

Supplier Catalog Identifiers (Trade Names)
Researchers must cross-reference these catalog names to ensure the correct salt form and

isotopic purity.
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Supplier
Catalog Name /
Trade Designation

Catalog No. Application Note

MedChemExpress
Thiamine-d3

hydrochloride
HY-N0680S1

High purity (>98%),

standard for

bioassays.

Toronto Research

Chemicals

Thiamine-d3

Hydrochloride
T344187

Primary source for

custom synthesis.

Santa Cruz Biotech
Thiamine-d3

Hydrochloride
sc-220224

Often references

unlabeled CAS (67-

03-8) for ID.

C/D/N Isotopes
Thiamine-d3 Chloride

HCl
D-7682

Specifies "methyl-d3"

explicitly.

Sigma-Aldrich Varies (often custom) Custom

Usually listed under

"Stable Isotopes"

division.

Technical Application: LC-MS/MS Internal Standard
The primary utility of Thiamine-d3 HCl is as an Internal Standard (IS) in Isotope Dilution Mass

Spectrometry (IDMS).

The Mechanistic "Why"
Co-Elution: Thiamine-d3 has nearly identical physicochemical properties (pKa,

hydrophobicity) to endogenous thiamine. Therefore, it co-elutes at the same retention time.

Matrix Compensation: Any ion suppression or enhancement caused by the biological matrix

(phospholipids, salts) affects both the analyte and the IS equally. The ratio of Analyte/IS

remains constant, ensuring accuracy.

Mass Shift (+3 Da): The

label shifts the precursor mass from m/z 265 (Thiamine) to m/z 268 (Thiamine-d3). This
prevents "cross-talk" between the analyte and standard channels.
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Validated Protocol: Whole Blood Extraction
This protocol is adapted from validated clinical methods (e.g., Clin. Chem., J. Chrom. B) for

quantifying Thiamine Diphosphate (TDP) and Thiamine in whole blood.

Reagents:

Stock Solution: 1 mg/mL Thiamine-d3 HCl in 0.1% Formic Acid (Store at -80°C).

Precipitating Agent: 10% Trichloroacetic Acid (TCA) or Zinc Sulfate in Methanol.

Workflow:

Sample Aliquot: Transfer 100

L of Whole Blood to a microcentrifuge tube.

IS Spiking: Add 10

L of Thiamine-d3 Working Solution (e.g., 500 ng/mL). Vortex for 10 sec.

Expert Insight: Spiking before protein precipitation is crucial to correct for recovery losses

during the precipitation step.

Protein Precipitation: Add 200

L of Precipitating Agent. Vortex vigorously for 1 min.

Centrifugation: Centrifuge at 14,000 x g for 10 min at 4°C.

Supernatant Transfer: Transfer clear supernatant to an amber autosampler vial (Thiamine is

light sensitive).

LC-MS/MS Injection: Inject 5-10

L.

LC-MS/MS Transitions (MRM)
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The following Multiple Reaction Monitoring (MRM) transitions are standard. The fragmentation

typically involves the cleavage of the methylene bridge between the rings.

Compound Precursor Ion (Q1) Product Ion (Q3) Structure Fragment

Thiamine (Unlabeled) 265.1 122.1
Pyrimidine-CH

moiety

Thiamine-d3 (IS) 268.1 125.1
Pyrimidine-d3-CH

moiety

Note: Since the deuterium label is on the Pyrimidine ring, the fragment ion also carries the +3

mass shift (122

125). If the label were on the Thiazole ring, the fragment would remain 122, which would be
less specific.

Analytical Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample
(Whole Blood/Plasma)

Spike Internal Standard
(Thiamine-d3 HCl)

 1. Mix

Protein Precipitation
(TCA or ZnSO4)

 2. Denature Proteins

Centrifugation
(14,000 x g)

 3. Separate Solids

LC Separation
(C18 Column, HILIC)

 4. Inject Supernatant

MS/MS Detection
(MRM Mode)

 5. Ionize (ESI+)

Quantification
(Ratio: Analyte Area / IS Area)

 6. Calculate Conc.

Click to download full resolution via product page

Caption: Step-by-step bioanalytical workflow using Thiamine-d3 HCl as an Internal Standard.
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Stability & Handling
Light Sensitivity: Thiamine is highly sensitive to UV light. All solutions containing Thiamine-d3

must be handled in amber glassware or under low-light conditions.

pH Stability: Unstable in alkaline solutions (ring opening occurs). Maintain stock solutions in

acidic buffers (0.1% Formic Acid or HCl).

Hygroscopicity: The HCl salt is hygroscopic. Store the solid powder in a desiccator at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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